Cas no 61320-66-9 (2-Thiophenecarboxylic acid, 5-amino-4-cyano-3-propyl-, ethyl ester)
61320-66-9 structure
Product Name:2-Thiophenecarboxylic acid, 5-amino-4-cyano-3-propyl-, ethyl ester
CAS No:61320-66-9
MF:C11H14N2O2S
MW:238.306061267853
CID:484250
PubChem ID:2953261
Update Time:2025-04-19
2-Thiophenecarboxylic acid, 5-amino-4-cyano-3-propyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylic acid, 5-amino-4-cyano-3-propyl-, ethyl ester
- ethyl 5-amino-4-cyano-3-propylthiophene-2-carboxylate
- CHEMBL1560447
- AKOS000103905
- SMR000293860
- HMS1593K11
- MLS000675579
- DTXSID40387968
- 61320-66-9
- HMS2641E10
- ethyl 5-amino-4-cyano-3-propyl-2-thiophenecarboxylate
-
- Inchi: 1S/C11H14N2O2S/c1-3-5-7-8(6-12)10(13)16-9(7)11(14)15-4-2/h3-5,13H2,1-2H3
- InChI Key: MLUZNMBVSGYUKI-UHFFFAOYSA-N
- SMILES: S1C(=C(C#N)C(=C1C(=O)OCC)CCC)N
Computed Properties
- Exact Mass: 238.07772
- Monoisotopic Mass: 238.07759887g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 104Ų
Experimental Properties
- PSA: 76.11
2-Thiophenecarboxylic acid, 5-amino-4-cyano-3-propyl-, ethyl ester Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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